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Compound of Interest

Compound Name: 5-Methoxy-2-methylaniline

Cat. No.: B181077 Get Quote

An In-depth Technical Guide to 5-Methoxy-2-methylaniline

This technical guide provides a comprehensive overview of the physical, chemical, and safety

properties of 5-Methoxy-2-methylaniline (CAS No. 50868-72-9), a key intermediate in the

synthesis of pharmaceuticals and other fine chemicals. This document is intended for

researchers, scientists, and professionals in drug development and chemical manufacturing.

Chemical Identity and Structure
5-Methoxy-2-methylaniline, also known as 5-Methoxy-o-toluidine or 2-Amino-4-

methoxytoluene, is an aromatic amine.[1][2][3] Its structure is characterized by a benzene ring

substituted with a methyl group, an amino group, and a methoxy group.

Identifier Value

IUPAC Name 5-methoxy-2-methylaniline[3][4]

CAS Number 50868-72-9[1][2][4][5][6]

Molecular Formula C₈H₁₁NO[1][2][5][6][7][8][9]

Canonical SMILES CC1=C(C=C(C=C1)OC)N[1][3][9]

InChI
InChI=1S/C8H11NO/c1-6-3-4-7(10-2)5-

8(6)9/h3-5H,9H2,1-2H3[3][10][11]

InChIKey RPJXLEZOFUNGNZ-UHFFFAOYSA-N[3][4]
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Physical Properties
5-Methoxy-2-methylaniline is typically a solid at room temperature, with its color ranging from

white to tan or orange.[5][7][12]

Property Value

Molecular Weight 137.18 g/mol [1][2][3][4][5][6][7][8][9]

Appearance
White to gray to tan crystalline powder; White to

yellow to orange solid[5][7][12]

Melting Point 43-46 °C[4][7][8][12][13]

Boiling Point 252.2 - 253 °C at 760 mmHg[4][9][12]

Flash Point 113 °C[4][9][13]

Solubility Slightly soluble in water[6][12]

Chemical Properties and Reactivity
As an aromatic amine, 5-Methoxy-2-methylaniline is used as a building block in organic

synthesis.[1][7] It is notably used in the preparation of N-(5-methoxy-2-

methylphenyl)acetamide.[7][12]

Stability: Stable under recommended storage conditions.[14]

Conditions to Avoid: Exposure to air and light should be minimized.[5] Incompatible products

should be avoided.[14][15]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[14][15]

Hazardous Decomposition Products: Under fire conditions, it can emit toxic fumes, including

carbon oxides and nitrogen oxides (NOx).[8][14]

Experimental Protocols
Synthesis of 5-Methoxy-2-methylaniline
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A common laboratory-scale synthesis involves the reduction of a nitroaromatic precursor.[12]

[16]

Reaction: Reduction of 4-methoxy-1-methyl-3-nitrobenzene.

Materials:

4-methoxy-1-methyl-3-nitrobenzene (18.0 g, 108 mmol)

1,2-dimethoxyethane (DME) (160 mL)

10% Palladium on Carbon (Pd/C) catalyst (0.9 g)

Hydrazine hydrate (16.17 g, 323 mmol, plus an additional 3 mL)

Procedure:

Under a nitrogen atmosphere, dissolve 4-methoxy-1-methyl-3-nitrobenzene in DME.[12]

Add the 10% Pd/C catalyst to the solution.[12]

Slowly add hydrazine hydrate dropwise to the mixture.[12][16]

Heat the reaction mixture to reflux and stir continuously for 4 hours.[12]

After 4 hours, add an additional 3 mL of hydrazine hydrate and continue stirring under reflux

for 2 days.[12]

Upon completion, cool the mixture to room temperature.[12]

Filter the mixture through a diatomaceous earth pad to remove the Pd/C catalyst.[12]

Concentrate the filtrate under reduced pressure to remove the solvent.[12]

The crude product is obtained as a yellow oil, which solidifies upon further vacuum drying to

a pale yellow solid.[12]
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Synthesis Workflow for 5-Methoxy-2-methylaniline

1. Dissolve 4-methoxy-1-methyl-3-nitrobenzene
in DME under Nitrogen

2. Add 10% Pd/C Catalyst

3. Add Hydrazine Hydrate Dropwise

4. Heat to Reflux (4 hours)

5. Add More Hydrazine Hydrate
Continue Reflux (2 days)

6. Cool to Room Temperature

7. Filter through Diatomaceous Earth

8. Concentrate under Reduced Pressure

Product: 5-Methoxy-2-methylaniline
(Pale Yellow Solid)

Click to download full resolution via product page

Caption: Synthesis of 5-Methoxy-2-methylaniline from its nitro precursor.
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Spectral Data
The structure of the synthesized product can be confirmed by Nuclear Magnetic Resonance

(NMR) spectroscopy.

¹H NMR (300 MHz, CDCl₃): δ 6.94 (d, J = 7.53 Hz, 1H), 6.28 (d, J = 7.53 Hz, 1H), 6.26 (s,

1H), 3.78 (s, 3H), 3.5 (br, 1H), 2.10 (s, 3H), 1.6 (br, 1H).[12]

Applications in Research and Development
5-Methoxy-2-methylaniline is a valuable aromatic amine compound widely utilized in

biochemical experiments and drug synthesis research.[1] Its structure is a fragment found in

numerous compounds with diverse biological activities, including potent inhibitors of VEGFR2,

a key receptor in angiogenesis, making it significant in the development of antitumor agents.

[17]
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Role as a Building Block in Drug Discovery

Starting Materials

Synthesis Process

Resulting Compounds

Application

5-Methoxy-2-methylaniline

Chemical Synthesis
(e.g., Amide Coupling)

Other Reagents &
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Bioactive Molecules
(e.g., VEGFR2 Inhibitors)

Drug Development &
Biochemical Research
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Safety and Handling Logic

Hazard Identification

Control Measures

Procedures

Emergency Response

Harmful (Swallowed,
Skin Contact, Inhaled)

PPE:
Gloves, Goggles, Respirator

Handling:
Avoid contact and inhalation

Irritant (Skin, Eyes,
Respiratory)

Engineering:
Use in a well-ventilated area

Administrative:
Wash hands after handling

Skin/Eye Contact:
Rinse with water

If contact occurs

Inhalation:
Move to fresh air

If inhaled

Ingestion:
Get medical help

If swallowed

Storage:
Keep container sealed,
Store locked up & cool

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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